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Introduction
L-malate, a dicarboxylic acid, is a key intermediate in the citric acid cycle (TCA cycle) and is

present in all living organisms.[1][2][3] Its quantification is crucial in various fields, including

food and beverage production (e.g., wine, beer, fruit juices), pharmaceuticals, and cosmetics.

[1][3][4] In winemaking, monitoring L-malate levels is essential during malolactic fermentation.

[1][5] This document provides a detailed protocol for the determination of L-malate
concentration using a spectrophotometric enzymatic assay.

Principle of the Assay
The quantification of L-malate is based on a specific enzymatic reaction. L-malate is oxidized

to oxaloacetate by the enzyme L-malate dehydrogenase (L-MDH). This reaction involves the

simultaneous reduction of nicotinamide adenine dinucleotide (NAD+) to NADH.[1][2][6]

The equilibrium of this reaction lies towards the reactants. To ensure the complete conversion

of L-malate, the product oxaloacetate is removed in a subsequent reaction catalyzed by

glutamate-oxaloacetate transaminase (GOT), also known as aspartate aminotransferase

(AST), in the presence of L-glutamate.[1][4][7]
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The amount of NADH produced is directly proportional to the initial amount of L-malate in the

sample. The concentration of L-malate can, therefore, be determined by measuring the

increase in absorbance at 340 nm, which is the absorption maximum of NADH.[1][6]

Alternatively, a colorimetric approach can be employed where the NADH produced reduces a

formazan dye (like MTT or WST), resulting in a colored product that can be measured at a

wavelength in the visible range (e.g., 450 nm or 565 nm).[8][9][10] This application note will

focus on the UV method measuring NADH at 340 nm.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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